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An Objective Comparison of OD36 and LDN-193189 Efficacy

For researchers and professionals in drug development, selecting the optimal small molecule
inhibitor is critical for experimental success. This guide provides a detailed comparison of
OD36 and LDN-193189, focusing on their efficacy, mechanism of action, and supporting
experimental data.

Introduction to OD36 and LDN-193189

LDN-193189 is a well-established and highly potent small molecule inhibitor of the Bone
Morphogenetic Protein (BMP) signaling pathway.[1][2] It functions by targeting the ATP-binding
pocket of BMP type | receptors, primarily ALK1, ALK2, ALK3, and ALK®6.[3][4][5][6] Its high
selectivity for BMP pathways over TGF-3 and Activin signaling has made it a valuable tool in
developmental biology and disease research, particularly in studies of fibrodysplasia ossificans
progressiva (FOP).[1][3][7]

OD36 is a more recently developed macrocyclic inhibitor with a dual-targeting profile.[8][9][10]
It is a potent inhibitor of both Receptor-Interacting Protein Kinase 2 (RIPK2) and Activin
receptor-like kinase 2 (ALK2).[10] The inhibition of RIPK2, a key component of the NOD-like
receptor signaling pathway, gives OD36 a distinct therapeutic potential in inflammatory
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diseases.[10][11][12] Its activity against ALK2 also makes it relevant for conditions like FOP.[8]
[9][10]

Quantitative Efficacy Comparison

The following tables summarize the inhibitory activities of OD36 and LDN-193189 against their
primary kinase targets. Data is presented as IC50 (half-maximal inhibitory concentration) and
Kd (dissociation constant) values, which measure potency and binding affinity, respectively.

Target Kinase OD36 LDN-193189 Metric

ALK1 (ACVR L1) Kd =90 nM[8][9] IC50 = 0.8 nM[3][4][5] Affinity / Potency
IC50 =47 nM, Kd = IC50 =5 nM, IC50 = o

ALK2 (ACVR1) Potency / Affinity
37 nM[8][9] 0.8 nM[3][4][5][7]

ALK2 (R206H Mutant)  I1C50 = 22 nM[8][9] Not specified Potency

N IC50 = 30 nM, IC50 =
ALK3 (BMPR1A) Not specified Potency
5.3 nM[3][4][5][7]

N IC50 = 16.7 nM[3][4]
ALK6 (BMPR1B) Not specified Potency

[5]

RIPK2 IC50 = 5.3 nM[8][9] Not specified Potency

Signaling Pathways and Mechanisms of Action

LDN-193189: Inhibition of the Canonical BMP Signaling Pathway

LDN-193189 selectively inhibits BMP type | receptors. In the canonical BMP pathway, ligand
binding induces the formation of a receptor complex, leading to the phosphorylation of Smad1,
Smad5, and Smad8.[3][7] These activated Smads then complex with Smad4 and translocate to
the nucleus to regulate gene expression. LDN-193189 blocks this cascade at the receptor
level, preventing downstream signaling.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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